Cas no 4827-16-1 (1-(4-phenyldiazenylphenyl)ethanone)

• Product name: 1-(4-phenyldiazenylphenyl)ethanone
• CAS No: 4827-16-1
• MF: C₁₄H₁₂N₂O
• MW: 224.25800
• CID: 2692806
• PubChem ID: 4650653

1-(4-phenyldiazenylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyldiazenylphenyl)ethanone
• 4-acetoazobenzene
• 4-acetylazobenzene
• 4-Acetyl-azobenzol
• 4-Benzolazo-acetophenon
• 4827-16-1
• 661-694-4
• SCHEMBL1405426
• p-Phenylazoacetophenon
• AKOS024338959
• 4'-(PHENYLAZO)ACETOPHENONE
• C14H12N2O
• DTXSID80405256

• Inchi： InChI=1S/C14H12N2O/c1-11(17)12-7-9-14(10-8-12)16-15-13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： UYXKSJRBCLSBNE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.79000
• LogP: 4.30460